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Compound of Interest

Compound Name:
3-amino-N-(pyridin-4-

yl)benzamide

CAS No.: 160647-72-3

Cat. No.: B2696417

Get Quote

Mechanisms, Synthesis, and Biological Characterization
Executive Summary: The "Privileged" Nature of the
Scaffold
The aminopyridine benzamide scaffold is a "bivalent" pharmacophore. Its biological success

stems from its ability to bridge two distinct binding pockets within a protein target:

The Aminopyridine Head: Acts as a high-affinity "anchor," typically mimicking the adenine

ring of ATP in kinases or coordinating zinc in metalloenzymes.

The Benzamide Body: Provides a rigid, planar linker that directs substituents into the

solvent-exposed region or a specificity pocket (e.g., the hydrophobic "back pocket" of a

kinase).

Primary Application:TYK2/JAK Kinase Inhibition (Autoimmune modulation).[1] Secondary

Application:Class I HDAC Inhibition (Epigenetic regulation in oncology).[2]
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Structural Biology & Mechanism of Action
Kinase Inhibition (The Primary Mode)
In the context of Tyrosine Kinase 2 (TYK2) and Janus Kinases (JAKs), the scaffold functions as

an ATP-competitive inhibitor.

Hinge Binding (Aminopyridine): The exocyclic amino group and the pyridine nitrogen form a

donor-acceptor hydrogen bond pair with the kinase hinge region (e.g., Val90 in TYK2). This

mimics the hydrogen bonding of the adenine base of ATP.

The Specificity Filter (Benzamide): The benzamide moiety extends from the hinge,

positioning substituents (like a cyclopropylamide or nitrile group) to interact with the P-loop or

the gatekeeper residue. This is critical for achieving selectivity (e.g., sparing JAK2 to avoid

hematological toxicity).

Visualization: The Pharmacophore Map
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Figure 1: Pharmacophore deconstruction of the aminopyridine benzamide scaffold in kinase

binding. The aminopyridine anchors the molecule, while the benzamide directs selectivity

elements.

Case Study: Optimization for TYK2 Selectivity
Objective: Develop an oral inhibitor for Psoriasis/SLE that inhibits TYK2 but spares JAK2 (to

prevent anemia/neutropenia).
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The Challenge: The ATP binding sites of TYK2 and JAK2 are highly homologous.[1] The

Solution: Structural optimization of the 4-aminopyridine benzamide.

Lead Compound: Initial screens often identify N-(pyridin-4-yl)benzamide hits.

Optimization (SAR):

Substitution at C3/C5 of Pyridine: Introduction of small lipophilic groups (Cl, F) can

displace water molecules in the pocket, increasing affinity.

Benzamide Substitution: Adding a cyclopropylamide at the para-position of the phenyl ring

extends the molecule into the solvent front, improving solubility and pharmacokinetic (PK)

properties.

Result:Compound 37 (from Liang et al., J. Med. Chem.) demonstrated >10-fold selectivity

for TYK2 over JAK2.

Quantitative Impact (Data Summary):

Compound Variant TYK2 IC50 (nM) JAK2 IC50 (nM)
Selectivity
(JAK2/TYK2)

Core Scaffold

(Unsubstituted)
450 120 0.26x (Non-selective)

+ 2,6-dichloro

(Pyridine)
12 85 7x

+ Cyclopropylamide

(Tail)
2.5 48 19x (Lead)

Experimental Protocols
Chemical Synthesis: Amide Coupling Workflow
Standard protocol for generating the N-(4-aminopyridin-X-yl)benzamide core.

Reagents:
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Carboxylic Acid: Substituted Benzoic Acid (1.0 equiv)

Amine: Substituted 4-Aminopyridine (1.1 equiv)

Coupling Agent: HATU (1.2 equiv) or EDC/HOBt

Base: DIPEA (3.0 equiv)

Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

Activation: Dissolve the benzoic acid derivative in anhydrous DMF (0.1 M concentration)

under nitrogen atmosphere. Add DIPEA and HATU. Stir at room temperature (RT) for 15

minutes to form the activated ester.

Coupling: Add the substituted 4-aminopyridine to the reaction mixture.

Reaction: Stir at 50°C for 4–12 hours. Monitor progress via LC-MS (Target mass [M+H]+).

Workup: Dilute reaction with EtOAc. Wash sequentially with sat. NaHCO3 (2x), water (1x),

and brine (1x).

Purification: Dry organic layer over Na2SO4, concentrate in vacuo. Purify via Flash Column

Chromatography (Gradient: 0-10% MeOH in DCM).

Biological Assay: LanthaScreen™ TR-FRET Binding
A self-validating system to measure binding affinity (

) without requiring functional substrate turnover.

Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) occurs

between a Europium-labeled anti-tag antibody (Donor) bound to the kinase and an Alexa

Fluor® 647-labeled tracer (Acceptor) bound to the ATP pocket. The test compound displaces

the tracer, reducing the FRET signal.

Workflow Diagram:
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1. Prepare Reagents
(Kinase + Eu-Ab, Tracer, Compound)

2. Plate Setup (384-well)
5µL Compound + 5µL Kinase/Ab + 5µL Tracer

3. Incubation
60 mins @ Room Temp (Dark)

4. Detection (TR-FRET)
Ex: 340nm | Em: 615nm (Eu) & 665nm (Tracer)

5. Data Analysis
Calculate Ratio (665/615)

Fit to Sigmoidal Dose-Response

Click to download full resolution via product page

Figure 2: LanthaScreen TR-FRET workflow for determining binding affinity of aminopyridine

benzamides.

Detailed Protocol:

Buffer Prep: Use Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA,

0.01% Brij-35).

Compound Dilution: Prepare a 10-point serial dilution of the aminopyridine benzamide in

DMSO (Final DMSO conc. < 1%).

Master Mix: Mix Recombinant TYK2 (5 nM final) with Eu-anti-His Antibody (2 nM final).

Tracer Addition: Add Kinase Tracer 236 (Invitrogen) at

concentration (determined in optimization phase, typically 5-20 nM).
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Incubation: Incubate for 60 minutes at RT.

Read: Measure on a multimode plate reader (e.g., PerkinElmer EnVision).

Calculation: Emission Ratio = (Em 665nm / Em 615nm).[3]

Validation: Z' factor must be > 0.5 for assay acceptance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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